Cas no 2680719-30-4 (N-(azetidin-3-yl)methyl-2-chloro-N-methylpyrimidin-4-amine)

• Product Name: N-(azetidin-3-yl)methyl-2-chloro-N-methylpyrimidin-4-amine
• CAS No: 2680719-30-4
• MF: C₉H₁₃ClN₄
• MW: 212.67932009697
• CID: 5648825
• PubChem ID: 165917679
• Update Time: 2025-06-13

N-(azetidin-3-yl)methyl-2-chloro-N-methylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2680719-30-4
• EN300-28273179
• N-[(azetidin-3-yl)methyl]-2-chloro-N-methylpyrimidin-4-amine
• N-(azetidin-3-yl)methyl-2-chloro-N-methylpyrimidin-4-amine

• Inchi： 1S/C9H13ClN4/c1-14(6-7-4-11-5-7)8-2-3-12-9(10)13-8/h2-3,7,11H,4-6H2,1H3
• InChI Key： ABCQCDKIEMFRQD-UHFFFAOYSA-N
• SMILES： ClC1=NC=CC(=N1)N(C)CC1CNC1

Computed Properties

• Exact Mass: 212.0828741g/mol
• Monoisotopic Mass: 212.0828741g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 41Ų

Additional information on N-(azetidin-3-yl)methyl-2-chloro-N-methylpyrimidin-4-amine

Comprehensive Overview of N-(azetidin-3-yl)methyl-2-chloro-N-methylpyrimidin-4-amine (CAS No. 2680719-30-4)

The compound N-(azetidin-3-yl)methyl-2-chloro-N-methylpyrimidin-4-amine (CAS No. 2680719-30-4) is a specialized heterocyclic organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring an azetidine ring and a chloropyrimidine moiety, makes it a valuable intermediate for drug discovery and development. Researchers are increasingly focusing on this compound due to its bioactive properties and potential applications in kinase inhibition and targeted therapy.

In recent years, the demand for small molecule inhibitors has surged, driven by advancements in precision medicine and cancer research. N-(azetidin-3-yl)methyl-2-chloro-N-methylpyrimidin-4-amine aligns with this trend, as its pyrimidine core is a common scaffold in FDA-approved drugs. The presence of the azetidine group enhances its binding affinity to biological targets, making it a promising candidate for structure-activity relationship (SAR) studies.

The synthesis of CAS No. 2680719-30-4 involves multi-step organic reactions, including nucleophilic substitution and ring-closing strategies. Its chloro-substituted pyrimidine moiety allows for further functionalization, enabling the creation of diverse derivatives for high-throughput screening. This adaptability is crucial for modern drug discovery pipelines, where lead optimization is a key focus area.

From an SEO perspective, queries like "azetidine derivatives in drug design" and "chloropyrimidine applications" reflect growing interest in this compound class. Researchers often search for "kinase inhibitors with azetidine rings" or "SAR of N-methylpyrimidinamines," highlighting the relevance of CAS No. 2680719-30-4 in contemporary medicinal chemistry. Additionally, its potential role in neurodegenerative disease research has sparked discussions in academic forums and patent literature.

Environmental and safety profiles of N-(azetidin-3-yl)methyl-2-chloro-N-methylpyrimidin-4-amine are also critical considerations. While not classified as hazardous under current regulations, proper laboratory handling protocols must be followed due to its reactive functional groups. The compound's stability under various pH conditions and solubility in organic solvents are frequently studied parameters, as evidenced by search terms like "pyrimidine amine solubility data."

In the context of intellectual property, CAS No. 2680719-30-4 appears in several patent applications related to G-protein-coupled receptor (GPCR) modulators and enzyme inhibitors. This underscores its commercial viability for biotech startups and pharmaceutical companies investing in novel therapeutic agents. The compound's molecular weight (279.73 g/mol) and logP value also make it suitable for bioavailability optimization studies.

Future research directions for N-(azetidin-3-yl)methyl-2-chloro-N-methylpyrimidin-4-amine may explore its crystallographic properties or computational docking performance against protein targets. With the rise of AI-driven drug discovery, this compound could benefit from machine learning-assisted virtual screening techniques. Such approaches align with trending search queries like "computational chemistry for heterocycles" and "fragment-based drug design 2024."